85-29-0

2,4'-Dichlorobenzophenone

In Stock

• CAS RN:
• 85-29-0

• Formula:
• C13H8Cl2O

• InChI:
• InChI=1S/C13H8Cl2O/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8H

• InChIKey:
• YXMYPHLWXBXNFF-UHFFFAOYSA-N

• 2,4'-Dichlorobenzophenone, also known as 2,4'-Dichlorobenzophenone, is a useful research compound. Its molecular formula is C13H8Cl2O and its molecular weight is 251.1 g/mol. The purity is usually 95%.

Silane, (lanost-8-en-3beta-yloxy)trimethyl-

• CAS RN:
• 18985-29-0

• Formula:
• C33H60OSi

• InChI:
• InChI=1S/C33H60OSi/c1-23(2)13-12-14-24(3)25-17-21-33(8)27-15-16-28-30(4,5)29(34-35(9,10)11)19-20-31(28,6)26(27)18-22-32(25,33)7/h23-25,28-29H,12-22H2,1-11H3/t24-,25-,28+,29+,31-,32-,33+/m1/s1

• InChIKey:
• FECBFRACXZAIRI-OEZDDPMWSA-N

• Silane, (lanost-8-en-3beta-yloxy)trimethyl-, also known as Silane, (lanost-8-en-3beta-yloxy)trimethyl-, is a useful research compound. Its molecular formula is C33H60OSi and its molecular weight is 500.927. The purity is usually 95%.

3-(2-Aminoethoxy)benzoic acid hydrochloride

In Stock

• CAS RN:
• 76585-29-0

• Formula:
• C9H12ClNO3

• InChI:
• InChI=1S/C9H11NO3.ClH/c10-4-5-13-8-3-1-2-7(6-8)9(11)12;/h1-3,6H,4-5,10H2,(H,11,12);1H

• InChIKey:
• NVTCYLRHWIMKKG-UHFFFAOYSA-N

• 3-(2-Aminoethoxy)benzoic acid hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO3 and its molecular weight is 217.65 g/mol. The purity is usually 95%.

1,8-Bis(chloromethyl)naphthalene

In Stock

• CAS RN:
• 50585-29-0

• Formula:
• C12H10Cl2

• InChI:
• InChI=1S/C12H10Cl2/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6H,7-8H2

• InChIKey:
• RBOMVULADCTBLK-UHFFFAOYSA-N

• 1,8-Bis(chloromethyl)naphthalene is a useful research compound. Its molecular formula is C12H10Cl2 and its molecular weight is 225.11 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-{[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}acetamide

In Stock

• CAS RN:
• 851785-29-0

• Formula:
• C21H21ClN4O4S

• InChI:
• InChI=1S/C21H21ClN4O4S/c1-13-3-4-14(2)17(9-13)24-19(28)12-31-21-26-25-20(30-21)10-23-18(27)11-29-16-7-5-15(22)6-8-16/h3-9H,10-12H2,1-2H3,(H,23,27)(H,24,28)

• InChIKey:
• NHTVEITWPQVRET-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-{[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C21H21ClN4O4S and its molecular weight is 460.9 g/mol. The purity is usually 95%.

N,N-diethyl-2-[3-[2-keto-2-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)acetyl]indol-1-yl]acetamide

In Stock

• CAS RN:
• 893985-29-0

• Formula:
• C27H29N3O3

• InChI:
• InChI=1S/C27H29N3O3/c1-3-28(4-2)25(31)19-30-18-23(22-12-8-9-13-24(22)30)26(32)27(33)29-16-14-21(15-17-29)20-10-6-5-7-11-20/h5-14,18H,3-4,15-17,19H2,1-2H3

• InChIKey:
• CESCCRNITIBUGD-UHFFFAOYSA-N

• N,N-diethyl-2-[3-[2-keto-2-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)acetyl]indol-1-yl]acetamide is a useful research compound. Its molecular formula is C27H29N3O3 and its molecular weight is 443.547. The purity is usually 95%.

7-Chloro-1-(3-methylphenyl)-1-oxoheptane

In Stock

• CAS RN:
• 898785-29-0

• Formula:
• C14H19ClO

• InChI:
• InChI=1S/C14H19ClO/c1-12-7-6-8-13(11-12)14(16)9-4-2-3-5-10-15/h6-8,11H,2-5,9-10H2,1H3

• InChIKey:
• XBLWGKSVVNSHAP-UHFFFAOYSA-N

• 7-Chloro-1-(3-methylphenyl)-1-oxoheptane is a useful research compound. Its molecular formula is C14H19ClO and its molecular weight is 238.75 g/mol. The purity is usually 95%.

(2,5-Dichloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289585-29-0

• Formula:
• C11H15Cl3N2

• InChI:
• InChI=1S/C11H14Cl2N2.ClH/c12-9-1-2-11(13)8(5-9)6-15-10-3-4-14-7-10;/h1-2,5,10,14-15H,3-4,6-7H2;1H/t10-;/m0./s1

• InChIKey:
• VPCDQIPGWYBVOR-PPHPATTJSA-N

• (2,5-Dichloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride is a useful research compound. Its molecular formula is C11H15Cl3N2 and its molecular weight is 281.6 g/mol. The purity is usually 95%.

1'-(2-(2-chloro-6-fluorophenyl)acetyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

In Stock

• CAS RN:
• 1705185-29-0

• Formula:
• C20H17ClFNO3

• InChI:
• InChI=1S/C20H17ClFNO3/c21-16-7-3-8-17(22)14(16)11-18(24)23-10-4-9-20(12-23)15-6-2-1-5-13(15)19(25)26-20/h1-3,5-8H,4,9-12H2

• InChIKey:
• BXSGKQJDXDMCTG-UHFFFAOYSA-N

• 1'-(2-(2-chloro-6-fluorophenyl)acetyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one is a useful research compound. Its molecular formula is C20H17ClFNO3 and its molecular weight is 373.81. The purity is usually 95%.

benzo[d]thiazol-2-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone

In Stock

• CAS RN:
• 1797085-29-0

• Formula:
• C15H12N4OS

• InChI:
• InChI=1S/C15H12N4OS/c20-15(14-18-12-3-1-2-4-13(12)21-14)19-6-5-11-10(8-19)7-16-9-17-11/h1-4,7,9H,5-6,8H2

• InChIKey:
• FGNLPQPWCRNSGX-UHFFFAOYSA-N

• Benzo[d]thiazol-2-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone is a useful research compound. Its molecular formula is C15H12N4OS and its molecular weight is 296.35. The purity is usually 95%.

rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 1690085-29-0

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c1-13-10-22(11-18(13)20(23)24)21(25)26-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t13-,18-/m1/s1

• InChIKey:
• UZAANVFMPWVILR-FZKQIMNGSA-N

• Rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4. The purity is usually 95%.

2-[[1-(4-Fluorobenzoyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one

Usually In Stock

• CAS RN:
• 2379985-29-0

• Formula:
• C21H24FN3O2

• InChI:
• InChI=1S/C21H24FN3O2/c22-18-7-5-16(6-8-18)21(27)24-11-9-15(10-12-24)14-25-20(26)13-17-3-1-2-4-19(17)23-25/h5-8,13,15H,1-4,9-12,14H2

• InChIKey:
• HJZVIWNCSCFSAD-UHFFFAOYSA-N

• 2-[[1-(4-Fluorobenzoyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one is a useful research compound. Its molecular formula is C21H24FN3O2 and its molecular weight is 369.44. The purity is usually 95%.

rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid

• CAS RN:
• 1339211-14-1; 1690085-29-0

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c1-13-10-22(11-18(13)20(23)24)21(25)26-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t13-,18-/m1/s1

• InChIKey:
• UZAANVFMPWVILR-FZKQIMNGSA-N

• Rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.